Cas no 916791-30-5 ([3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone)

• Product Name: [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone
• CAS No: 916791-30-5
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 1965893
• PubChem ID: 43422291
• Update Time: 2025-06-07

[3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone
• SBB075251
• AK-51915
• KB-01535
• 3-(hydroxymethyl)piperidyl 3-thienyl ketone
• (3-Hydroxymethylpiperidin-1-yl)-thiophen-3-yl-methanone
• (3-Hydroxymethylpiperidin-1-yl)thiophen-3-yl-methanone
• (3-Hydroxymethyl-piperidin-1-yl)-thiophen-3-yl-methanone
• DB-289885
• 916791-30-5
• [3-(hydroxymethyl)-1-piperidyl]-(3-thienyl)methanone
• (3-(Hydroxymethyl)piperidin-1-yl)(thiophen-3-yl)methanone
• DTXSID50656016
• AKOS009215619
• (3-HydroxyMethyl-piperidin-1-yl)-thiophen-3-yl-Methanone, 98+% C11H15NO2S, MW: 225.31
• [3-(Hydroxymethyl)piperidin-1-yl](thiophen-3-yl)methanone

• MDL： MFCD08752716
• Inchi： 1S/C11H15NO2S/c13-7-9-2-1-4-12(6-9)11(14)10-3-5-15-8-10/h3,5,8-9,13H,1-2,4,6-7H2
• InChI Key： ZOQNJFMZWPRUCS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCCC(CO)C1)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.234

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone

Introduction to [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone (CAS No. 916791-30-5)

[3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone (CAS No. 916791-30-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone.

The chemical structure of [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone is composed of a thiophene ring linked to a piperidine ring through a methylene group. The presence of a hydroxymethyl group on the piperidine ring adds to its complexity and contributes to its unique biological activities. The thiophene moiety is known for its aromaticity and electron-donating properties, which can influence the compound's interactions with biological targets.

Synthesis of [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone typically involves multi-step reactions, including the formation of the piperidine ring, introduction of the hydroxymethyl group, and coupling with the thiophene moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone.

Pharmacologically, [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone has been investigated for its potential as a modulator of various receptors and enzymes. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have shown that [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone can act as an agonist or antagonist at specific GPCRs, depending on the structural modifications made to the compound.

In addition to GPCRs, [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone has also been explored for its effects on ion channels and transporters. A recent study published in the European Journal of Pharmacology demonstrated that this compound can modulate calcium channels, which are involved in various physiological processes such as muscle contraction and neurotransmitter release. This finding opens up new possibilities for using [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone in treating conditions related to calcium channel dysfunction.

Clinical trials are currently underway to evaluate the safety and efficacy of [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone in various therapeutic areas. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, [3-(hydroxymethyl)piperidin-1-yl]-thiophen-3-ylmethanone (CAS No. 916791-30-5) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.